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Compound of Interest

Compound Name: Ac-WLA-AMC

Cat. No.: B8088751

Get Quote

Ensuring the safe and environmentally responsible disposal of Ac-WLA-AMC (Acetyl-L-

tryptophyl-L-leucyl-L-alaninamide-7-amido-4-methylcoumarin) is critical for laboratory safety

and compliance. This document provides essential guidance for researchers, scientists, and

drug development professionals on the proper handling and disposal of this fluorogenic peptide

substrate.

Ac-WLA-AMC is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, it is imperative to prevent its release into the environment. The

following procedures are based on established safety data sheets and are designed to

minimize risk and ensure proper disposal.

Hazard and Safety Information
A summary of the key hazard and safety information for Ac-WLA-AMC is provided in the table

below.
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Hazard
Classification

GHS Pictogram Hazard Statements
Precautionary
Statements

Acute toxicity, Oral

(Category 4)
alt text

H302: Harmful if

swallowed.

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

Acute aquatic toxicity

(Category 1)
alt text

H400: Very toxic to

aquatic life.

P273: Avoid release to

the environment.

P391: Collect spillage.

Chronic aquatic

toxicity (Category 1)
alt text

H410: Very toxic to

aquatic life with long

lasting effects.

P501: Dispose of

contents/ container to

an approved waste

disposal plant.

Data sourced from the Ac-WLA-AMC Safety Data Sheet[1].

Experimental Protocol: Disposal of Ac-WLA-AMC
Waste
This protocol outlines the step-by-step procedure for the safe disposal of Ac-WLA-AMC from

laboratory experiments.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.
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2. Waste Segregation:

All materials contaminated with Ac-WLA-AMC, including unused solutions, pipette tips, and

microplates, must be segregated as hazardous chemical waste.

Do not mix Ac-WLA-AMC waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

3. Collection of Liquid Waste:

Collect all liquid waste containing Ac-WLA-AMC in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container label should include:

The words "Hazardous Waste"

The full chemical name: "Ac-WLA-AMC (Acetyl-L-tryptophyl-L-leucyl-L-alaninamide-7-

amido-4-methylcoumarin)"

The associated hazards (e.g., "Harmful if Swallowed," "Toxic to Aquatic Life")

The accumulation start date.

4. Collection of Solid Waste:

Collect all solid waste contaminated with Ac-WLA-AMC (e.g., pipette tips, gloves, paper

towels) in a designated, lined, and clearly labeled hazardous waste container.

The container should be sealed to prevent the release of any dust or residue.

5. Storage of Waste:

Store the hazardous waste containers in a designated satellite accumulation area.

Ensure the storage area is secure, well-ventilated, and away from drains and sources of

ignition[1].
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6. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.

Disposal must be conducted at an approved waste disposal plant[1]. Do not pour Ac-WLA-
AMC waste down the drain.

Ac-WLA-AMC Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ac-WLA-AMC.
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Caption: Workflow for the safe disposal of Ac-WLA-AMC waste.

By adhering to these procedures, you contribute to a safe laboratory environment and the

protection of our ecosystem. Always consult your institution's specific safety and disposal

guidelines.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8088751/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-ac-wla-amc
https://www.benchchem.com/product/b8088751/docs?utm_src=pdf-body#proper-disposal-procedures-for-ac-wla-amc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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